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Compound of Interest

Compound Name: DL-Menthone-d8

Cat. No.: B12381774

In-Depth Technical Guide: DL-Menthone-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties of
DL-Menthone-d8, along with an overview of the known biological activities and experimental
protocols associated with its non-deuterated counterpart, DL-Menthone. Due to a lack of
specific publicly available data on the biological activity of DL-Menthone-d8, this guide
leverages research on DL-Menthone as a proxy, a common practice in early-stage research
and development.

Physicochemical Properties of DL-Menthone-d8

DL-Menthone-d8 is the deuterated form of DL-Menthone, a naturally occurring monoterpene
ketone. Deuteration, the substitution of hydrogen with its heavier isotope deuterium, is a
strategy employed in drug development to potentially modify the pharmacokinetic and
metabolic profiles of a compound.

Property Value Source
CAS Number 244023-68-5 [11[2]
Molecular Weight 162.30 g/mol [1][2]
Molecular Formula C10H10DsO [1]
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For comparison, the properties of the non-deuterated form, DL-Menthone, are provided below.

Property Value Source
CAS Number 89-80-5

Molecular Weight 154.25 g/mol

Molecular Formula C10H180

Boiling Point 207-210°C

Flash Point 74°C

Density 0.895 g/cm?3

Melting Point -6°C

Biological Activities and Mechanisms of Action
(Derived from DL-Menthone)

DL-Menthone, a major constituent of peppermint oil, has demonstrated a range of biological
activities, primarily antimicrobial and antifungal. These properties make it a subject of interest
for pharmaceutical and therapeutic applications.

Antimicrobial Activity

Menthone has shown notable antibacterial activity against various pathogens, including
methicillin-resistant Staphylococcus aureus (MRSA). Research indicates that its mechanism of
action involves the disruption of the bacterial cell membrane.

Key Findings:
e Minimum Inhibitory Concentration (MIC) against MRSA: 3,540 pug/mL
e Minimum Bactericidal Concentration (MBC) against MRSA: 7,080 pug/mL

o Mechanism: Menthone alters the cell membrane potential and integrity, leading to changes in
the lipid profile of the bacterial cell. Specifically, it affects glycerophospholipids, glycolipids,
and sphingolipids, which are crucial components of the bacterial cell membrane.
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Antifungal Activity

DL-Menthone and its parent compound, menthol, have also been shown to possess antifungal
properties against various fungal species.

Experimental Protocols (Derived from DL-Menthone
Research)

The following are generalized experimental protocols based on studies of DL-Menthone's
antimicrobial properties. These methodologies can serve as a foundation for designing studies
with DL-Menthone-d8.

Determination of Minimum Inhibitory Concentration
(MIC) and Minimum Bactericidal Concentration (MBC)

This protocol is used to determine the lowest concentration of a substance that prevents visible
growth of a microorganism and the lowest concentration that results in microbial death,
respectively.

e Preparation of Inoculum: A standardized suspension of the target microorganism (e.g.,
MRSA) is prepared in a suitable broth medium.

o Serial Dilution: The test compound (Menthone) is serially diluted in the broth medium in a
microtiter plate.

¢ Inoculation: Each well is inoculated with the standardized microbial suspension.
 Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

o MIC Determination: The MIC is identified as the lowest concentration of the compound at
which no visible growth of the microorganism is observed.

o MBC Determination: An aliquot from the wells showing no growth is subcultured onto an agar
plate. The MBC is the lowest concentration at which no microbial colonies are formed after
incubation.

Bacterial Growth Curve Assay
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This assay assesses the effect of a substance on the growth kinetics of a bacterial population.
o Culture Preparation: A bacterial culture is grown to a specific optical density (OD).

o Treatment: The culture is divided into a control group and a treatment group, to which the
test compound (Menthone) is added at a sub-inhibitory concentration (e.g., 0.1x MIC).

 Incubation and Monitoring: Both cultures are incubated with shaking at an appropriate
temperature. The OD is measured at regular intervals over a period (e.g., 16 hours) to
monitor bacterial growth.

o Data Analysis: The growth curves of the control and treated cultures are plotted and
compared to determine the impact of the compound on bacterial growth.

Cell Membrane Integrity Assay

This protocol evaluates the ability of a compound to damage the bacterial cell membrane.

Cell Preparation: Bacterial cells are harvested and washed.

e Staining: The cells are stained with fluorescent dyes that differentiate between live and dead
cells based on membrane integrity (e.g., propidium iodide, which only enters cells with
compromised membranes).

o Treatment: The stained cells are treated with the test compound.

e Analysis: The fluorescence is measured using techniques such as flow cytometry or
fluorescence microscopy to quantify the proportion of cells with damaged membranes.

Experimental Workflow for Antimicrobial Activity
Assessment

The following diagram illustrates a typical workflow for evaluating the antimicrobial properties of
a compound like DL-Menthone.
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Caption: Workflow for assessing the antimicrobial activity of a test compound.

Disclaimer: The biological activity and experimental protocols described herein are based on
research conducted on non-deuterated DL-Menthone. Further experimental validation is
required to determine the specific activities of DL-Menthone-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [DL-Menthone-d8 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381774#dl-menthone-d8-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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